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Compound of Interest

Compound Name: Oxysanguinarine

CAS No.: 548-30-1

Cat. No.: B1218855

Get Quote

Executive Summary
Oxysanguinarine (C₂₀H₁₃NO₅, MW 347.32) is a benzophenanthridine alkaloid and the

oxidized, neutral lactam derivative of the quaternary ammonium alkaloid sanguinarine. It

frequently co-occurs with sanguinarine in Macleaya cordata and Sanguinaria canadensis

extracts or forms as a metabolite/degradation product.

Distinguishing oxysanguinarine from its parent compound is critical in pharmaceutical quality

control due to their distinct solubility, toxicity, and pharmacological profiles. This guide provides

a definitive spectral analysis framework, focusing on the diagnostic shifts in UV-Vis, NMR, and

Mass Spectrometry that confirm its identity.

Structural Basis of Spectral Behavior
The transition from sanguinarine to oxysanguinarine involves the oxidation of the iminium

bond (C=N⁺) at position 6 to a lactam carbonyl (C=O). This structural change neutralizes the

molecule, destroying the extended conjugation responsible for sanguinarine’s deep orange

color and high fluorescence.
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Key Structural Features:

Lactam Carbonyl (C6): Diagnostic signal in ¹³C NMR and IR.

N-Methyl Group: Shifts upfield in ¹H NMR due to loss of positive charge.

Methylenedioxy Bridges: Two characteristic singlets in ¹H NMR.

UV-Vis Spectroscopy: The First Line of Defense
Principle
Unlike sanguinarine, which exhibits strong absorption in the visible region (λmax ~475 nm),

oxysanguinarine is colorless. The lactam formation interrupts the planar conjugation of the

benzophenanthridine system, causing a significant hypsochromic (blue) shift.

Diagnostic Data
Parameter Oxysanguinarine

Sanguinarine
(Parent)

Diagnostic Note

Appearance
Colorless / Pale

Yellow
Orange / Red

Visual check is the

first purity indicator.

λmax (MeOH)
~240 nm, ~280 nm,

~325 nm

275 nm, 325 nm, 475

nm

Absence of 475 nm

band is the primary

confirmation of

oxidation.

Fluorescence Weak / Negligible
Intense (Yellow-

Orange)

Sanguinarine has high

quantum yield;

Oxysanguinarine is

quenched.

Experimental Insight
Solvent Effect: Spectra in acidic media may show slight shifts if protonation occurs at the

carbonyl oxygen, but oxysanguinarine lacks the pH-dependent equilibrium (pseudobase

formation) seen in sanguinarine.
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Protocol: Dissolve 0.1 mg in 10 mL Methanol (HPLC grade). Scan 200–600 nm.

Mass Spectrometry (ESI-MS/MS)[1][2]
Ionization & Fragmentation
Oxysanguinarine ionizes readily in ESI(+) mode due to the basic nitrogen and oxygen lone

pairs, typically forming the protonated molecular ion

.

Fragmentation Pathway
The fragmentation pattern is dominated by the stability of the fused ring system. High collision

energies are often required to induce fragmentation.

Parent Ion:

348.08 (Calculated for C₂₀H₁₄NO₅⁺)

Key Fragments:

333: Loss of methyl radical (

) from the N-methyl group.

320: Loss of CO (

) from the lactam ring (characteristic of cyclic amides).

290/289: Sequential loss of formaldehyde (

) from methylenedioxy bridges.

MS Workflow Diagram
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Precursor Ion
[M+H]+ m/z 348

Fragment m/z 333
[M - CH3]+

-15 Da (CH3)

Fragment m/z 320
[M - CO]+

-28 Da (CO)

Fragment m/z 290
[M - CO - CH2O]+

-30 Da (CH2O)

Click to download full resolution via product page

Figure 1: Proposed ESI(+) fragmentation pathway for Oxysanguinarine.

NMR Spectroscopy: Structural Validation
NMR provides the most definitive confirmation of the lactam structure. The loss of the aromatic

iminium character significantly shields the protons and carbons near the nitrogen.

Comparative ¹H NMR Data (Solvent: DMSO- )
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Position Proton Type

Oxysanguinari
ne

(ppm)

Sanguinarine

(ppm)

Shift
Explanation

N-CH₃ Singlet 3.60 – 3.70 4.80 – 5.00

Critical

Diagnostic:

Amide-like vs.

Quaternary

Ammonium.

H-8 Aromatic 7.50 – 7.60 8.00 – 8.50

Upfield shift due

to loss of positive

charge ring

current.

-OCH₂O- Singlet (x2) 6.15, 6.20 6.40 – 6.50

Slight shielding

in neutral

molecule.

Comparative ¹³C NMR Data

Carbon Type
Oxysanguinarine

(ppm)

Sanguinarine

(ppm)
Diagnostic Note

C=O (C6) 163.0 – 164.5 N/A (C=N⁺ ~150)
Definitive proof of

lactam ring.

N-CH₃ ~30.0 – 35.0 ~50.0 – 55.0 Significant shielding.

Experimental Protocol for NMR
Sample Prep: Dissolve 5–10 mg of purified isolate in 600 µL of DMSO-

or CDCl₃. (DMSO is preferred for solubility).

Acquisition:

¹H NMR: 16 scans minimum. Set relaxation delay (
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) to 2.0s to ensure integration accuracy of the N-Me singlet.

¹³C NMR: 1024 scans minimum.

HMBC: Essential to correlate the N-Me protons (3.6 ppm) to the Carbonyl carbon (164

ppm) to confirm the lactam linkage.

Integrated Identification Workflow
To ensure scientific integrity, a multi-modal approach is required. Relying on a single method

(e.g., UV-Vis) is prone to false positives from other benzophenanthridine impurities.

Unknown Sample UV-Vis
(Check 475nm)

ESI-MS
(m/z 348)

Colorless
No 475nm 1H NMR

(N-Me Shift)
MW 347

Confirm Identity
d 3.65 ppm

Click to download full resolution via product page

Figure 2: Logical workflow for the stepwise identification of Oxysanguinarine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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